Cas no 1203386-61-1 (3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea)

• Product Name: 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea
• CAS No: 1203386-61-1
• MF: C₂₃H₂₁N₃O₂
• MW: 371.431745290756
• CID: 6177915
• PubChem ID: 30372483
• Update Time: 2025-05-27

3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea
• 1203386-61-1
• VU0646651-1
• 1-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-3-phenylurea
• 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-phenylurea
• AKOS024512772
• F5532-0099

• Inchi： 1S/C23H21N3O2/c27-22(18-8-3-1-4-9-18)26-15-7-10-17-13-14-20(16-21(17)26)25-23(28)24-19-11-5-2-6-12-19/h1-6,8-9,11-14,16H,7,10,15H2,(H2,24,25,28)
• InChI Key： GULUHASATRUETQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=C(C=CC=2CCC1)NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 371.16337692g/mol
• Monoisotopic Mass: 371.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea

Exploring 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea (CAS No. 1203386-61-1): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea (CAS No. 1203386-61-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting specific enzymatic pathways.

The molecular structure of 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea features a benzoyl group attached to a tetrahydroquinoline core, further linked to a phenylurea moiety. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential as a kinase inhibitor, a topic of high interest in oncology and inflammatory disease research. Keywords like "kinase inhibitor development" and "tetrahydroquinoline applications" frequently appear in academic searches, reflecting its relevance in modern therapeutics.

From a synthetic perspective, the preparation of CAS No. 1203386-61-1 involves multi-step organic reactions, including amidation and cyclization processes. These methods are often optimized for yield and purity, as demanded by pharmaceutical standards. The compound’s solubility and bioavailability profiles are also critical factors under investigation, aligning with the growing demand for "drug-like properties" in preclinical research. Such attributes are frequently queried in databases like PubChem and Reaxys, underscoring its practical importance.

Beyond its chemical significance, 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea is part of broader discussions on structure-activity relationships (SAR). Researchers are leveraging computational tools, such as molecular docking and QSAR modeling, to predict its interactions with biological targets. This aligns with trending topics like "AI in drug discovery" and "rational drug design," which dominate scientific forums and search engine queries. The compound’s potential as a scaffold for medicinal chemistry further amplifies its appeal.

In conclusion, 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-phenylurea (CAS No. 1203386-61-1) represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its structural complexity and functional versatility make it a subject of ongoing exploration, particularly in the context of targeted therapy development. As the scientific community continues to unravel its potential, this compound remains a noteworthy candidate for future innovations.